Cas no 1797172-92-9 (N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-9H-xanthene-9-carboxamide
• CAS No: 1797172-92-9
• MF: C₂₅H₂₃N₅O₂
• MW: 425.482424974442
• CID: 5404738
• Update Time: 2025-08-04

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-9H-xanthene-9-carboxamide
• N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-9H-xanthene-9-carboxamide

• Inchi： 1S/C25H23N5O2/c26-15-20-24(28-12-11-27-20)30-13-9-17(10-14-30)16-29-25(31)23-18-5-1-3-7-21(18)32-22-8-4-2-6-19(22)23/h1-8,11-12,17,23H,9-10,13-14,16H2,(H,29,31)
• InChI Key： YWZLMCNBJFTYEW-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3=NC=CN=C3C#N)CC2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-9H-xanthene-9-carboxamide

Professional Introduction to N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl}-9H-xanthene-9-carboxamide (CAS No. 1797172-92-9)

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl}-9H-xanthene-9-carboxamide, a compound with the CAS number 1797172-92-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that exhibit remarkable biological activity, making it a subject of intense research interest.

The molecular structure of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl}-9H-xanthene-9-carboxamide is characterized by the presence of multiple functional groups, including a pyrazine ring and a xanthene moiety. These structural components contribute to its diverse chemical properties and biological interactions. The 3-cyanopyrazin-2-yl substituent introduces a cyano group, which is known for its ability to enhance binding affinity and metabolic stability. Meanwhile, the piperidin-4-yl group provides a nitrogen-rich scaffold that can interact with various biological targets, including enzymes and receptors.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological pathways. N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl}-9H-xanthene-9-carboxamide has been studied for its potential role in treating neurodegenerative disorders. Preliminary research suggests that this compound may interact with specific neurotransmitter receptors, potentially leading to therapeutic effects similar to those observed with existing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The xanthene core of the molecule is particularly noteworthy, as it has been shown to enhance drug delivery and bioavailability, making it an attractive candidate for further development.

The synthesis of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl}-9H-xanthene-9-carboxamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 3-cyanopyrazin-2-yl group is achieved through a nucleophilic substitution reaction, while the attachment of the piperidin-4-yl moiety is facilitated by a condensation reaction. The final step involves the formation of the amide bond between the xanthene carboxylic acid and the piperidine derivative. This synthetic route highlights the importance of careful optimization to ensure high yield and purity.

The pharmacological properties of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl}-9H-xanthene-9-carboxamide have been extensively evaluated in vitro and in vivo. Studies have demonstrated its ability to inhibit specific enzymes involved in neurodegeneration, such as acetylcholinesterase and monoamine oxidase. These findings are particularly promising given the well-documented roles these enzymes play in maintaining neuronal health. Additionally, the compound has shown low toxicity profiles in animal models, suggesting its potential for safe clinical translation.

The structural versatility of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-ylmethyl}-9H-xanthene)-carboxamide also makes it a valuable scaffold for drug discovery. By modifying various functional groups within the molecule, researchers can explore new analogs with enhanced potency or selectivity. For instance, replacing the cyano group with other electron-withdrawing or donating substituents may alter the compound's binding affinity and pharmacokinetic properties. Such modifications are crucial for optimizing drug candidates for clinical use.

The role of computational chemistry in studying N-{[1-(3-cyanopyrazin--2-yll)piperidiny]-methyl}-9H-xanthen)-carboxamide cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These techniques have helped researchers predict binding affinities, identify key interaction residues, and optimize drug design strategies. By integrating experimental data with computational modeling, scientists can accelerate the development process and reduce costs associated with traditional trial-and-error approaches.

The future prospects of N-{[1-(3-cyanopyrazine)-2-yll)piperidine]-methyl}-9H-xanthen)-carboxamide are bright, with ongoing studies focusing on its potential applications in treating neurological disorders. Researchers are exploring novel formulations that could improve drug delivery systems, such as nanoparticles or liposomes, to enhance therapeutic efficacy. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human patients. These efforts underscore the importance of collaborative research across academia and industry to bring innovative treatments to patients in need.